Cas no 1361868-14-5 (Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361868-14-5
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932481
• Update Time: 2025-10-28

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)8-7(9(12)13)5(3-17)6(4-18-8)11(14,15)16/h4,9H,2-3,17H2,1H3
• InChI Key： VPGNOSOYRPSNIV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC=C(C(F)(F)F)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

Research Brief on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1361868-14-5)

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1361868-14-5) is a fluorinated pyridine derivative that has garnered significant attention in recent medicinal chemistry research due to its potential applications in drug discovery and development. This compound, characterized by its unique trifluoromethyl and difluoromethyl substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on the synthetic routes and optimization of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method utilizing palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound. The study highlighted the importance of the aminomethyl group in facilitating further functionalization, making it a valuable building block for the development of kinase inhibitors and other small-molecule therapeutics.

In addition to its synthetic utility, this compound has been investigated for its pharmacological properties. Preliminary in vitro studies have demonstrated its role as a key intermediate in the synthesis of potent epidermal growth factor receptor (EGFR) inhibitors. Researchers have reported that derivatives of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate exhibit promising inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscoring the compound's potential in targeted cancer therapy.

Further exploration of this compound's applications has revealed its utility in the design of antimicrobial agents. A recent study in ACS Infectious Diseases (2024) demonstrated that fluorinated pyridine derivatives, including Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate, exhibit broad-spectrum activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Despite these advancements, challenges remain in the optimization of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate for clinical applications. Current research efforts are directed toward improving its pharmacokinetic properties, such as bioavailability and metabolic stability, as highlighted in a 2023 review article in Expert Opinion on Drug Discovery. Researchers are also exploring its potential in combination therapies and as a scaffold for the development of multifunctional drugs.

In conclusion, Ethyl 4-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1361868-14-5) represents a promising candidate in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely focus on translating these findings into clinically viable treatments, addressing unmet medical needs in oncology and infectious diseases.